Cas no 98849-99-1 (N(6)-(3-iodo-4-azidobenzyl)adenosine)

• Product name: N(6)-(3-iodo-4-azidobenzyl)adenosine
• CAS No: 98849-99-1
• MF: C₁₇H₁₇IN₈O₄
• MW: 524.272554159164
• CID: 1002658
• PubChem ID: 127166

N(6)-(3-iodo-4-azidobenzyl)adenosine Chemical and Physical Properties

Names and Identifiers

• N(6)-(3-iodo-4-azidobenzyl)adenosine
• DTXSID40913049
• Iab-adenosine
• N-[(4-Azido-3-iodophenyl)methyl]-9-pentofuranosyl-9H-purin-6-amine
• 98849-99-1

• Inchi： InChI=1S/C17H17IN8O4/c18-9-3-8(1-2-10(9)24-25-19)4-20-15-12-16(22-6-21-15)26(7-23-12)17-14(29)13(28)11(5-27)30-17/h1-3,6-7,11,13-14,17,27-29H,4-5H2,(H,20,21,22)/t11-,13-,14-,17?/m1/s1
• InChI Key： NHGZLLXVUYVMQN-IKYDMHQPSA-N
• SMILES： C1=CC(=C(C=C1CNC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O)I)N=[N+]=[N-]

Computed Properties

• Exact Mass: 524.04175g/mol
• Monoisotopic Mass: 524.04175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų
• XLogP3: 2.7